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Compound of Interest

Compound Name: MMP2-IN-2

Cat. No.: B1680237

For researchers and drug development professionals navigating the landscape of matrix
metalloproteinase (MMP) inhibitors, a clear understanding of the comparative efficacy of
available compounds is paramount. This guide provides a detailed comparison of two MMP
inhibitors, the selective MMP2-IN-2 and the broad-spectrum inhibitor Batimastat, with a focus
on their performance in preclinical cancer models.

Executive Summary

This comparison guide reveals a significant disparity in the available efficacy data between
MMP2-IN-2 and Batimastat. Batimastat has been extensively studied in a variety of in vitro and
in vivo cancer models, demonstrating anti-tumor and anti-metastatic effects. In contrast,
publicly available data for MMP2-IN-2 is currently limited to its in vitro inhibitory activity (IC50
values), with a notable absence of comprehensive studies on its effects on cancer cell viability,
invasion, or in vivo tumor growth and metastasis. Therefore, a direct and comprehensive
comparison of their efficacy is challenging at this time.

Data Presentation: A Comparative Overview

The following table summarizes the available quantitative data for MMP2-IN-2 and Batimastat,
highlighting the current gaps in our knowledge of MMP2-IN-2's broader biological activity.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1680237?utm_src=pdf-interest
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Parameter MMP2-IN-2 Batimastat
Target Selectivity Selective for MMP-2 Broad-spectrum MMP inhibitor
IC50 (MMP-2) 4.2 uM[1] 4 nM[2]

MMP-1: 3 nM, MMP-9: 4 nM,
MMP-13: 12 pM, MMP-9: 23.3
IC50 (Other MMPs) MMP-7: 6 nM, MMP-3: 20
UM, MMP-8: 25 uM[1]

nM[2]
) o ) Data available for various
In Vitro Cell Viability Data not available )
cancer cell lines
) o ) Data available for various
In Vitro Cell Migration Data not available )
cancer cell lines
) ) ) Data available for various
In Vitro Cell Invasion Data not available )
cancer cell lines
) ) Data available in xenograft and
In Vivo Tumor Growth Data not available )
orthotopic models
) ] ) Data available in various
In Vivo Metastasis Data not available

metastasis models

Mechanism of Action

MMP2-IN-2 is a potent and selective inhibitor of Matrix Metalloproteinase-2 (MMP-2).[1] Its
mechanism of action is presumed to involve binding to the active site of the MMP-2 enzyme,
thereby preventing the degradation of extracellular matrix (ECM) components.[3]

Batimastat (BB-94) is a broad-spectrum MMP inhibitor that functions as a competitive,
reversible inhibitor.[4] It mimics the collagen substrate of MMPs and chelates the zinc ion at the
active site of these enzymes, preventing them from breaking down the ECM.[5][6] This
inhibition of ECM degradation is thought to underlie its anti-tumor and anti-metastatic effects.

Signaling Pathway and Experimental Workflow

To visualize the context in which these inhibitors function, the following diagrams illustrate the
MMP-2 signaling pathway in cancer metastasis and a typical experimental workflow for
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evaluating MMP inhibitors.
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MMP-2 signaling pathway in cancer metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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